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Compound of Interest

Compound Name: 2,2'-Methylenediphenol

Cat. No.: B073669

An In-depth Technical Guide to the Material Safety Data Sheet for 2,2'-Methylenediphenol

For professionals engaged in research, development, and manufacturing, a comprehensive
understanding of a chemical's safety profile is not merely a regulatory formality—it is the
bedrock of experimental integrity and personnel safety. This guide provides a detailed
examination of the Material Safety Data Sheet (MSDS) for 2,2'-Methylenediphenol (CAS No.
2467-02-9), also known as 2,2'-Bis(hydroxyphenyl)methane. Synthesizing data from multiple
authoritative sources, this document moves beyond a simple recitation of facts to offer a
practical, in-depth perspective for scientists and researchers.

Chemical Identity and Physicochemical Properties

2,2'-Methylenediphenol is an organic compound belonging to the bisphenol family.[1] It is
characterized by two phenol rings linked by a methylene bridge at the ortho position.[1] This
structure is fundamental to its chemical reactivity and applications, primarily as a contact
sensitizer found in phenol-formaldehyde based resins and products.[1] A clear understanding of
its physical properties is the first step in designing safe handling and storage protocols.

The compound is a stable, combustible solid, typically appearing as a white to light yellow or
peach-colored powder or crystalline chunks.[1][2][3][4] It is incompatible with strong oxidizing
agents.[1][3][4]
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Property Data Source(s)
Molecular Formula C13H1202 [11[4115]
Molecular Weight 200.23 g/mol [1][4]5]16]
CAS Number 2467-02-9 [2][5][6]
EC Number 219-578-2 [5]6]
Appearance White to light yellow/peach- (2105]
colored powder or crystal
Melting Point 113-118 °C (lit.) [3114]
Boiling Point 363-365 °C (at 758 Torr) [4]
Stability Stable under normal conditions  [1][3][4]
Solubility Slightly soluble in Chloroform, 4]

DMSO, Methanol

Storage Temperature

Room Temperature, under

inert atmosphere

(11141071

Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS), 2,2'-Methylenediphenol is classified as

a hazardous substance that poses specific risks upon exposure.[1][5][8] The primary hazards

are related to irritation of the skin, eyes, and respiratory system.[1][4][5][6][8]

GHS Hazard Classification:

o Skin Irritation (Category 2): Causes skin irritation.[1][5][8]

o Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][5][8][9]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][5][6][8]
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These classifications necessitate stringent controls to prevent direct contact and inhalation. The
causality is linked to the phenolic nature of the compound, which can denature proteins and
cause irritation to mucous membranes and tissues upon contact.

2,2'-Methylenediphenol
(CAS: 2467-02-9)

GHS Hazard Classification

L

STOT - Single Exposure
Category 3 (H335)
(Respiratory Irritation)

Skin Irritation Serious Eye Irritation
Category 2 (H315) Category 2 (H319)

Click to download full resolution via product page
Caption: GHS Hazard Profile for 2,2'-Methylenediphenol.

While acute toxicity data is limited, the primary concern is irritancy.[8] There is no evidence to
suggest the chemical is genotoxic.[10] However, some related bisphenol compounds have
been studied for reproductive effects, highlighting the importance of minimizing exposure for all
personnel.[10]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical, prioritizing engineering controls and
supplementing with appropriate PPE. The goal is to create a self-validating system where the
risk of exposure is minimized at every step.
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Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area.[11][12][13][14] For
procedures that may generate dust, such as weighing or transferring powder, a certified
chemical fume hood or an exhaust ventilation system is mandatory to keep airborne
concentrations low.[5][7][11][15]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed. The following provides a baseline recommendation.

o Eye and Face Protection: Chemical safety goggles or glasses that meet OSHA 29 CFR
1910.133 or European Standard EN166 specifications are required.[7][16] In situations with
a higher risk of splashes or dust generation, a face shield should be worn in addition to
goggles.[7][17][18]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves that have been inspected for integrity
before use.[5] Dispose of contaminated gloves after use in accordance with good
laboratory practices and applicable laws.[5]

o Protective Clothing: Wear a lab coat or impervious clothing to prevent skin contact.[5][11]
[15] The type of protective equipment must be selected based on the concentration and
amount of the substance at the specific workplace.[5]

o Respiratory Protection: When dust is generated and engineering controls are insufficient, a
NIOSH/MSHA-approved respirator is necessary.[11][16] A dust mask (e.g., N95) is a
minimum requirement for handling the powder outside of a fume hood.[6] A comprehensive
respiratory protection program that includes a cartridge change-out schedule is required by
OSHA.[17][18]
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Task Assessment:
Handling 2,2'-Methylenediphenol

Potential for
Dust/Aerosol Generation?

Use Fume Hood or

Local Exhaust Ventilation Standard Well-Ventilated Area

Mandatory: Respiratory Protection !
NIOSH-approved Respirator (N95+) Not Required :

Core PPE Required:
- Chemical Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Risk of Splash?

Add Face Shield

Proceed with Task

Click to download full resolution via product page

No

Caption: PPE Selection Workflow for Handling 2,2'-Methylenediphenol.
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Safe Handling and Storage Protocols

Adherence to standardized protocols is essential for minimizing risk.

Handling

o Preparation: Read and understand the MSDS before work begins. Ensure all necessary
engineering controls and PPE are in place and functional.

e Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[5][7][11][12]
Use appropriate tools (e.g., a spatula) for transferring the chemical.

e Prevent Contact: Avoid all contact with skin, eyes, and clothing.[5][7][12] Do not breathe dust
or vapors.[5][7]

o Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[5][7][12][19] Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[16][20]

Storage

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][12]
[16][21]

e Atmosphere: Store under an inert atmosphere to maintain product quality.[1][7]

» Incompatibilities: Store away from strong oxidizing agents.[1][3][4]

Emergency Procedures: A Step-by-Step Guide

In the event of an exposure or spill, a rapid and informed response is crucial. All laboratory
personnel should be familiar with these procedures and the location of emergency equipment
like safety showers and eyewash stations.

First-Aid Measures

o General Advice: In all cases of exposure, consult a physician and show them this safety data
sheet.[5][11]
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 Inhalation: Move the person to fresh air immediately.[5][12][14][22] If breathing has stopped
or is difficult, provide artificial respiration or oxygen.[5][12][22] Seek immediate medical
attention.

o Skin Contact: Immediately remove all contaminated clothing.[11][20] Wash the affected area
with plenty of soap and water for at least 15 minutes.[5][12] If skin irritation persists, consult
a physician.[12]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
making sure to lift the upper and lower eyelids.[5][12][15][23] Remove contact lenses if
present and easy to do.[5][9][11] Seek immediate medical attention from an ophthalmologist.
[91[11]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[5][15] Rinse the mouth thoroughly with water and have the person drink plenty of
water.[5][12] Call a physician or poison control center immediately.[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][7][24] Do not use a direct water jet, as it may spread the fire.[25][26]

o Specific Hazards: Combustion may produce toxic gases, including carbon oxides.[5][16] As a
solid, if finely dispersed, it may form an explosible dust-air mixture.[11]

o Protective Equipment: Firefighters must wear full protective gear and self-contained
breathing apparatus (SCBA) with a full face-piece operated in positive pressure mode.[5][7]
[15][20][25][26]

Accidental Release Measures (Spill Protocol)

» Personal Precautions: Evacuate non-essential personnel from the area.[5][11][20] Wear the
appropriate level of PPE as described in Section 3, including respiratory protection, gloves,
goggles, and protective clothing.[5][11] Avoid breathing dust.[5][11]

e Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.
[51[71[11][20]
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e Containment and Cleaning:
o Carefully sweep or shovel up the spilled material without creating dust.[5][7][19]

o Place the collected material into a suitable, closed, and labeled container for disposal.[5]
[71[19]

o Clean the affected area thoroughly.

» Disposal: Dispose of the waste material in accordance with all local, regional, and national
regulations.[11][27][28]
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Spill of 2,2'-Methylenediphenol Detected

1. Evacuate Area
& Restrict Access

l

2. Don Full PPE
(Respirator, Goggles, Gloves, Gown)

3. Prevent Entry into Drains/Waterways

4. Clean-up Procedure>

( Qg%ngﬁgv’&%eﬁésgﬁg_) 5. Decontaminate Spill Area

B. Place in Labeled, Closed 6. Dispose of Waste per
Container for Disposal Regulations

@t Response Co@

Click to download full resolution via product page

Caption: Step-by-Step Workflow for Accidental Spill Response.
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e Phenol, 2,2'-methylenebis[6-(1,1-dimethylethyl)-4-methyl-: Human health tier Il assessment -
National Industrial Chemicals Notification and Assessment Scheme (NICNAS). [Link]

e 2,2' bis(hydroxyphenyl)methane, 2467-02-9 - The Good Scents Company. [Link]

o Safety Data Sheet IDENTIFICATION OF THE SUBSTANCE/PREPARATION AND OF THE
COMPANY/UNDERTAKING TRANSPORTATION INFORM

 First Aid Procedures for Chemical Hazards | NIOSH - CDC. [Link]

e Safety D

» Guidance for Selection of Personal Protective Equipment for MDI Users - American
Chemistry Council. [Link]

e SAFETY D

e 2,2'-METHYLENEDIPHENOL - ChemBK. [Link]

e Safety D

e Guidance for Selection of Protective Clothing for MDI Users - Covestro Solution Center.
[Link]

e SAFETY D

 First aid guidance - Department of Biology, University of York. [Link]

o Safety d

o Safety Data Sheet: 2,2'-methylenediphenyl diisocyan

e 01BK038 BASE COMPONENT - PPG United St

o Material Safety Data Sheet - 2-Bromo-4-methylphenol, 96% - Cole-Parmer. [Link]

» Fire and protection in chemical manufacturing site - CFPA Europe. [Link]

 Fire protection on chemical manufacturing sites - CFPA Europe. [Link]

» Personal Protective Equipment (PPE) - CHEMM. [Link]

e Bis(4-hydroxyphenyl)methane | C13H1202 | CID 12111 - PubChem.
[Link].nIm.nih.gov/compound/12111)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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